Cas no 208519-08-8 (3-(3,4-Dimethoxyphenyl)-1H-pyrazol-5-amine)

• Product Name: 3-(3,4-Dimethoxyphenyl)-1H-pyrazol-5-amine
• CAS No: 208519-08-8
• MF: C₁₁H₁₃N₃O₂
• MW: 219.239822149277
• MDL: MFCD02664228
• CID: 242050
• PubChem ID: 4358551
• Update Time: 2025-04-19

3-(3,4-Dimethoxyphenyl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-3-amine,5-(3,4-dimethoxyphenyl)-
• 3-(3,4-Dimethoxyphenyl)-1H-pyrazol-5-amine
• 5-(3,4-dimethoxyphenyl)-1H-Pyrazol-3-amine
• 5-(3,4-Dimethoxy-phenyl)-2H-pyrazol-3-ylamine
• 5-AMINO-3-(3,4-DIMETHOXYPHENYL)-1H-PYRAZOLE
• 3-(3,4-dimethoxyphenyl)pyrazole-5-ylamine
• 5-(3,4-dimethoxyphenyl)-2H-pyrazol-3-amine
• MFCD02664228
• 208519-08-8
• AKOS005264073
• SCHEMBL6588583
• 5-(3, 4-dimethoxyphenyl)-1H-pyrazol-3-amine
• SCHEMBL20575703
• 1H-Pyrazol-3-amine, 5-(3,4-dimethoxyphenyl)-
• FT-0677985
• J-510569
• DTXSID70402335
• A879379
• BB 0249369
• 3-amino-5-(3,4-dimethoxyphenyl)pyrazole
• AKOS000183973
• 5-(3,4-Dimethoxy-phenyl)-2H-pyrazol-3-ylami ne
• EN300-1833699
• BA-0806
• ALBB-020866
• DB-066351
• STK741270
• BBL022240
• 1H-pyrazol-5-amine, 3-(3,4-dimethoxyphenyl)-

• MDL： MFCD02664228
• Inchi： 1S/C11H13N3O2/c1-15-9-4-3-7(5-10(9)16-2)8-6-11(12)14-13-8/h3-6H,1-2H3,(H3,12,13,14)
• InChI Key： UKCBIFQXFFDGHC-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)C1=CC(N)=NN1)OC

Computed Properties

• Exact Mass: 219.10100
• Monoisotopic Mass: 219.101
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.2A^2
• XLogP3: 1.5

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 131-133°C
• Boiling Point: 463.9±45.0 °C at 760 mmHg
• Flash Point: 234.4°C
• Refractive Index: 1.606
• PSA: 73.16000
• LogP: 2.25730
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

3-(3,4-Dimethoxyphenyl)-1H-pyrazol-5-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles